Cas no 96550-26-4 (1-Hexanesulfonyl azide,6-(triethoxysilyl)-)

• Product Name: 1-Hexanesulfonyl azide,6-(triethoxysilyl)-
• CAS No: 96550-26-4
• MF: C₁₂H₂₇N₃O₅SSi
• MW: 353.510382890701
• CID: 815576
• PubChem ID: 22045740
• Update Time: 2025-07-09

1-Hexanesulfonyl azide,6-(triethoxysilyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanesulfonyl azide,6-(triethoxysilyl)-
• 6-AZIDOSULFONYLHEXYLTRIETHOXYSILANE
• 6-AZIDOSULFONYLHEXYLTRIETHOXYSILANE, tech-95
• N-diazo-6-triethoxysilylhexane-1-sulfonamide
• 1-Hexanesulfonyl azide,6-(triethoxysilyl)
• 6-Azidosulfonylhexyltriethoxysilane1-Triethoxysilyl-6-sufonazide-n-hexane
• 6-(Triethoxysilyl)-1-hexanesulfonyl azide (ACI)
• (6-Azidosulfonylhexyl)triethoxysilane
• Azidosulfonylhexyl(triethoxy)silane
• SIA 0780
• 6-AZIDOSULFONYLHEXYLTRIETHOXYSILANE, tech
• 1-Hexanesulfonyl azide, 6-(triethoxysilyl)-
• 6-(triethoxysilyl)-1-hexanesulfonylazid
• AKOS037653004
• DIAZYN-1-IUM-1-YL[6-(TRIETHOXYSILYL)HEXANESULFONYL]AZANIDE
• SCHEMBL266514
• DB-350398
• 6-(triethoxysilyl)hexane-1-sulfonyl azide
• triethoxysilylhexane sulfonyl azide
• 96550-26-4
• 4-(Azidosulfonyl)Phenethyltrimethoxysilane,22-25%Inmethanol/Toluene
• FS-6402
• MFCD01074462
• DTXSID70914468

• MDL： MFCD01074462
• Inchi： 1S/C12H27N3O5SSi/c1-4-18-22(19-5-2,20-6-3)12-10-8-7-9-11-21(16,17)15-14-13/h4-12H2,1-3H3
• InChI Key： JJYSEGMTGODKMM-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=NS(CCCCCC[Si](OCC)(OCC)OCC)(=O)=O

Computed Properties

• Exact Mass: 353.14400
• Monoisotopic Mass: 363.033136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1,147 g/cm3
• Melting Point: <0°C
• Flash Point: 114°C
• Refractive Index: 1.4634
• PSA: 119.96000
• LogP: 3.76886

1-Hexanesulfonyl azide,6-(triethoxysilyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on 1-Hexanesulfonyl azide,6-(triethoxysilyl)-

Comprehensive Guide to 1-Hexanesulfonyl azide,6-(triethoxysilyl)- (CAS No. 96550-26-4): Properties, Applications, and Innovations

1-Hexanesulfonyl azide,6-(triethoxysilyl)- (CAS No. 96550-26-4) is a specialized organosilicon compound that has garnered significant attention in advanced material science and synthetic chemistry. This unique molecule combines the reactivity of an azide group with the surface-modifying capabilities of a triethoxysilyl moiety, making it invaluable for applications ranging from polymer crosslinking to bio-conjugation. Researchers and industries are increasingly exploring its potential in click chemistry reactions, surface functionalization, and nanomaterial synthesis, aligning with current trends toward sustainable and high-performance materials.

The compound's molecular structure features a hexanesulfonyl backbone linked to an azide group, while the triethoxysilyl segment enables covalent bonding with hydroxyl-rich surfaces like glass, silica, or metal oxides. This dual functionality addresses key challenges in material durability and interface engineering—topics frequently searched in academic and industrial forums. Recent studies highlight its role in developing self-healing coatings and anti-fouling surfaces, areas where users often inquire about "long-lasting material solutions" or "eco-friendly surface modifiers."

From a synthetic perspective, 1-Hexanesulfonyl azide,6-(triethoxysilyl)- serves as a versatile intermediate for Huisgen cycloaddition (a popular click chemistry reaction), enabling efficient coupling with alkynes under mild conditions. This aligns with the growing demand for "green chemistry alternatives" and "low-energy reaction protocols," as evidenced by search engine analytics. Its compatibility with biomolecule conjugation further positions it as a tool for drug delivery systems—a hotspot in pharmaceutical research.

Handling and storage recommendations emphasize stability under anhydrous conditions, reflecting user concerns about "chemical shelf life" and "safe storage practices." The compound's thermal decomposition profile (>150°C) is frequently discussed in forums focusing on high-temperature applications, such as composite manufacturing. Innovators also leverage its silane coupling agent properties to enhance adhesion in hybrid materials, answering queries about "improving polymer-ceramic interfaces."

Emerging applications include its use in photolithography for microelectronics—addressing searches like "advanced photoresist materials"—and as a building block for metal-organic frameworks (MOFs). Environmental scientists explore its degradation pathways to address "persistent chemical" concerns, while its low volatility meets regulatory preferences for safer alternatives. As industries prioritize multifunctional reagents, this compound's dual reactivity ensures its relevance in cutting-edge research and development.